Cas no 25581-41-3 ((3aR,6aR)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one)

(3aR,6aR)-2,2-Dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one is a chiral bicyclic ketone derivative commonly employed as a key intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. Its rigid fused-ring structure and stereochemical purity (R,R-configuration) make it valuable for asymmetric synthesis, enabling precise control over stereocenters in target molecules. The compound’s stability under typical reaction conditions and compatibility with a range of reagents enhance its utility in multistep syntheses. Its functional groups—a ketone and a dioxolane-protected diol—offer versatility for further derivatization. This compound is particularly useful in the synthesis of nucleoside analogs and other biologically active molecules requiring high enantiomeric purity.

(3aR,6aR)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one structure

25581-41-3 structure

Product Name:(3aR,6aR)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one

CAS No:25581-41-3

MF:C₇H₁₀O₄

MW:158.151902675629

MDL:MFCD00134440

CID:52755

PubChem ID:87571806

Update Time:2025-10-16

(3aR,6aR)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one Chemical and Physical Properties

Names and Identifiers

- (-)-2,3-O-Isopropylidene-D-erythronolactone
- 2,3-O-Isopropylidene-D-Erythronolactol
- (3aR,6aR)-2,2-dimethyl-6,6a-dihydro-3aH-furo[3,4-d][1,3]dioxol-4-one
- (3aR,6aR)-2,2-Dimethyldihydrofuro[3,4-d][1,3]dioxol-4(3aH)-one
- 2,2-Dimethyldihydrofuro[3,4-D][1,3]dioxol-4(3ah)-one
- 2,3-O-Isopropylidene-D-erythronolactone
- (2R,3R)-2,3-O-isopropylidenerythronolactone
- (R,R)-3,4-dihydroxy-3,4-O-isopropylidenedihydrofuran-2(3H)-one
- 2,3-DIFLUORO-6-BROMOBENZOIC ACID
- 2,3-O-isopropylidene-D-erythrono-1,4-lactone
- O-isopropylidene-D-erythrono-1,4-lactone
- NSC679577
- WHPSMBYLYRPVGU-RFZPGFLSSA-N
- PubChem19725
- FCH3963642
- ZB005915
- NCI60_028485
- AK167088
- I0454
- (3aR,6aR)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one
- HY-W145583
- 25581-41-3
- NSC-679577
- CS-0214575
- A817985
- CHEMBL334040
- SCHEMBL325220
- MFCD00134440
- W-202081
- (3aR,6aR)-2,2-dimethyl-6,6a-dihydro-3aH-furo[3,4-d][1,3]dioxol-4-one;2,4,6-Tris(2,4,6-tribromophenoxy)-1,3,5-triazine
- AKOS015913242
- D91157
- (-)-2,3-O-Isopropylidene-D-erythronolactone, 98%
- AS-64074
- rel-(3AR,6aR)-2,2-dimethyldihydrofuro[3,4-d][1,3]dioxol-4(3aH)-one
- 25494-39-7
- (3AR,6AR)-2,2-DIMETHYL-DIHYDRO-3AH-FURO[3,4-D][1,3]DIOXOL-4-ONE
- MDL： MFCD00134440
- Inchi： 1S/C7H10O4/c1-7(2)10-4-3-9-6(8)5(4)11-7/h4-5H,3H2,1-2H3/t4-,5-/m1/s1
- InChI Key： WHPSMBYLYRPVGU-RFZPGFLSSA-N
- SMILES： O1C(C)(C)O[C@H]2C(=O)OC[C@@H]12

Computed Properties

Exact Mass: 158.05800
Monoisotopic Mass: 158.05790880g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 0.2
Topological Polar Surface Area: 44.8

Experimental Properties

Color/Form: Not determined
Melting Point: 66.0 to 70.0 deg-C
Boiling Point: 259.7°C at 760 mmHg
Refractive Index: -117 ° (C=1, H2O)
Solubility: Chloroform (Slightly), Water (Slightly)
Water Partition Coefficient: Soluble in water
PSA: 44.76000
LogP: 0.06330
Optical Activity: [α]20/D −118°, c = 1 in H2O
Solubility: Not determined

(3aR,6aR)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： S22-S24/25
Storage Condition：Inert atmosphere,Room Temperature(BD65988)

(3aR,6aR)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(3aR,6aR)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	O862476-1g	2,3-O-Isopropylidene-D-erythronolactone	25581-41-3	≥98%(GC)	1g	￥450.90	2022-09-01
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	377090-1G	(3aR,6aR)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one	25581-41-3		1g	¥682.63	2023-12-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	377090-5G	(3aR,6aR)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one	25581-41-3		5g	¥3242.51	2023-12-07
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	I0454-1G	2,3-O-Isopropylidene-D-erythronolactone	25581-41-3	>98.0%(GC)	1g	¥630.00	2024-04-16
TRC	I825000-500mg	2,3-O-Isopropylidene-D-erythronolactone	25581-41-3		500mg	$ 81.00	2023-09-07
TRC	I825000-1 g	2,3-O-Isopropylidene-D-erythronolactone	25581-41-3		1g	95.00	2021-08-04
TRC	I825000-2.5 g	2,3-O-Isopropylidene-D-erythronolactone	25581-41-3		2.5 g	225.00	2021-08-04
TRC	I825000-5 g	2,3-O-Isopropylidene-D-erythronolactone	25581-41-3		5g	400.00	2021-08-04
Alichem	A159001990-5g	(3aR,6aR)-2,2-Dimethyldihydrofuro[3,4-d][1,3]dioxol-4(3aH)-one	25581-41-3	95%	5g	$228.90	2023-09-02
eNovation Chemicals LLC	Y1111741-10g	2,3-O-Isopropylidene-D-erythronolactone	25581-41-3	98%	10g	$500	2023-09-03

(3aR,6aR)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one Suppliers

Amadis Chemical Company Limited

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(CAS:25581-41-3)(3aR,6aR)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-one

Order Number:A855121

Stock Status:in Stock

Quantity:5g/25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:53

Price ($):178.0/770.0

Email:sales@amadischem.com

Product Official Link

NewCan Biotech Limited

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(CAS:25581-41-3)2,3-O-Isopropylidene-D-erythronolactone

Order Number:NC11853

Stock Status:

Quantity:10g

Purity:97%

Pricing Information Last Updated:Friday, 18 July 2025 16:08

Price ($):Price inquiry

Email:sales@newcanbio.com

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